N-cyclopentyl-2-(4-ethylphenoxy)acetamide

• IUPAC Name: N-cyclopentyl-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C15H21NO2/c1-2-12-7-9-14(10-8-12)18-11-15(17)16-13-5-3-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,16,17)
• InChI Key: LDLBQIDCPSGFHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2CCCC2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-cyclopentyl-2-(4-ethylphenoxy)acetamide often involves complex chemical reactions. For instance, the synthesis of ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate, a compound with potential anti-inflammatory and antidyslipidemic properties, was prepared through the reaction of paracetamol with ethyl 2-bromo-2-methylpropionate, characterized using NMR spectroscopy and X-ray diffraction (Navarrete-Vázquez et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds in this category is often elucidated through techniques like X-ray crystallography. For example, the crystal structure of N-[4-(2-Propyn-1-yloxy)phenyl]acetamide was determined through single-crystal X-ray diffraction, revealing specific dihedral angles and hydrogen-bonding interactions (Belay et al., 2012).

Chemical Reactions and Properties

These compounds often undergo various chemical reactions, leading to diverse properties and potential applications. The chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, showcases the complex chemical reactions these compounds can undergo (Magadum & Yadav, 2018).